Cas no 2171291-24-8 (5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid)

5-Methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid is a specialized Fmoc-protected amino acid derivative featuring a cyclobutyl backbone and an unsaturated hexenoic acid side chain. Its key advantages include high stereochemical purity due to the (1s,3s)-configured cyclobutyl group, which is valuable for peptide synthesis and structure-activity studies. The Fmoc protecting group ensures compatibility with solid-phase peptide synthesis (SPPS), allowing for selective deprotection under mild basic conditions. The unsaturated side chain offers potential for further functionalization, making it useful in medicinal chemistry and drug discovery. This compound is particularly suited for applications requiring rigid, conformationally constrained peptide analogs.
5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid structure
2171291-24-8 structure
Product Name:5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid
CAS No:2171291-24-8
MF:C27H30N2O5
MW:462.537507534027
CID:6313487
PubChem ID:165509802
Update Time:2025-10-28

5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid
    • EN300-1552047
    • 5-methyl-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-enoic acid
    • EN300-1552048
    • 2171708-96-4
    • 2171292-51-4
    • 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-5-methylhex-4-enoic acid
    • 2171291-24-8
    • 5-methyl-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}hex-4-enoic acid
    • EN300-1552046
    • Inchi: 1S/C27H30N2O5/c1-16(2)11-12-24(26(31)32)29-25(30)17-13-18(14-17)28-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-11,17-18,23-24H,12-15H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
    • InChI Key: FEMUYQJLYIUWSQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)C/C=C(\C)/C

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 764
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 105Ų

5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid Pricemore >>

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Additional information on 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid

Comprehensive Guide to 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid (CAS No. 2171291-24-8)

5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid (CAS No. 2171291-24-8) is a specialized organic compound with significant applications in pharmaceutical research and peptide synthesis. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are widely used in solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group makes it particularly valuable for protecting amino groups during peptide chain assembly.

The molecular structure of 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid features a cyclobutyl ring and a hex-4-enoic acid moiety, which contribute to its unique chemical properties. Researchers are increasingly interested in this compound due to its potential role in developing novel peptide-based therapeutics, a hot topic in modern drug discovery. The demand for Fmoc-protected building blocks like this one has surged with the growing interest in targeted drug delivery systems and bioconjugation techniques.

In the context of current research trends, 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid is being explored for its potential in structure-activity relationship (SAR) studies. The compound's stereochemistry (with its (1s,3s) configuration) makes it particularly interesting for creating conformationally constrained peptides, which are crucial for developing more stable and bioactive peptide drugs. This aligns with the pharmaceutical industry's focus on peptide stability enhancement and oral bioavailability improvement - two of the most searched topics in peptide drug development.

The synthesis and application of CAS 2171291-24-8 require specialized knowledge in peptide chemistry and protective group strategies. The Fmoc protecting group in this compound can be selectively removed under mild basic conditions (typically using piperidine), making it compatible with various peptide coupling reagents. This characteristic has made it valuable for researchers working on combinatorial chemistry approaches and high-throughput screening platforms, which are currently trending in drug discovery methodologies.

From a market perspective, the demand for 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies focusing on peptide-based drug development. The compound's unique structure offers opportunities for creating novel peptide analogs with potential applications in areas such as metabolic disorders and oncological research, both of which are high-priority areas in current medical research.

Quality control of CAS 2171291-24-8 typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity is crucial for its application in peptide synthesis, as even minor impurities can affect the yield and quality of the final peptide product. This emphasis on quality aligns with the growing industry focus on GMP-compliant peptide synthesis, a frequently searched term among professionals in the field.

Storage and handling of 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid require standard precautions for Fmoc-protected amino acids, including protection from moisture and storage at recommended temperatures. The compound's stability profile makes it suitable for international shipping, supporting the global nature of modern pharmaceutical research collaborations.

Future research directions for CAS 2171291-24-8 may explore its potential in peptide stapling techniques and macrocyclic peptide synthesis, both emerging areas in peptide drug discovery. The compound's cyclobutyl moiety could be particularly valuable for creating constrained peptide architectures, addressing one of the key challenges in developing peptide therapeutics with improved proteolytic stability and target binding affinity.

In conclusion, 5-methyl-2-{(1s,3s)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}hex-4-enoic acid (CAS No. 2171291-24-8) represents an important building block in modern peptide chemistry, with growing relevance in pharmaceutical research. Its unique structural features and compatibility with standard Fmoc-based SPPS protocols make it a valuable tool for researchers working on next-generation peptide therapeutics and chemical biology applications.

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